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Compound of Interest

Compound Name: Facinicline

Cat. No.: B1671852

Introduction

Encenicline (formerly EVP-6124) is a selective partial agonist of the a7 nicotinic acetylcholine
receptor (a7-nAChR).[1] These receptors are ligand-gated ion channels widely expressed in
the central nervous system, particularly in regions crucial for cognition such as the
hippocampus and prefrontal cortex.[2] Activation of a7-nAChRs is known to modulate the
release of several key neurotransmitters, including acetylcholine (ACh), dopamine (DA), and
glutamate.[3][4] Consequently, a7-nAChR agonists like Encenicline have been investigated for
their potential therapeutic effects in cognitive disorders.[5]

In vivo microdialysis is a powerful and widely used technique in neuropharmacology to monitor
the levels of endogenous substances in the extracellular fluid of specific brain regions in
awake, freely moving animals. This method allows for the continuous sampling of
neurotransmitters and their metabolites, providing valuable insights into the neurochemical
effects of pharmacological agents. This application note provides a detailed protocol for using
in vivo microdialysis to measure the effects of Encenicline on the release of acetylcholine and
dopamine in the rat brain.

Key Experimental Protocols

Protocol 1: Stereotaxic Surgery and Guide Cannula
Implantation
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This protocol outlines the procedure for implanting a guide cannula, which will later house the

microdialysis probe, into a specific brain region.

Materials:

Male Sprague-Dawley rats (250-300 Q)

Stereotaxic apparatus

Anesthetic (e.g., Isoflurane or Ketamine/Xylazine cocktail)
Guide cannula (e.g., CMA 12)

Surgical drill

Dental cement and stainless-steel anchor screws

Analgesics and postoperative care supplies

Procedure:

Anesthetize the rat and securely fix its head in the stereotaxic frame.
Make a midline incision on the scalp to expose the skull.

Drill small burr holes through the skull at the desired stereotaxic coordinates for the target
brain region (e.g., medial Prefrontal Cortex (mPFC) or Nucleus Accumbens (NAc)).

Carefully lower the guide cannula through the burr hole to the target depth.
Secure the guide cannula to the skull using dental cement and anchor screws.
Insert a dummy cannula into the guide to keep it patent.

Administer postoperative analgesics and allow the animal to recover for 5-7 days before the
microdialysis experiment.

Protocol 2: In Vivo Microdialysis Procedure
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This protocol describes the process of performing the microdialysis experiment on a recovered,
awake animal.

Materials:

Microdialysis probe (e.g., CMA 12, with a molecular weight cutoff of 20 kDa)
e Microinfusion pump and liquid swivel

« Atrtificial cerebrospinal fluid (aCSF) composed of (in mM): 147 NaCl, 2.7 KCl, 1.2 CaCl2, 1.0
MgCl2, buffered to pH 7.4.

» Fraction collector (refrigerated)

e Encenicline solution for subcutaneous (s.c.) injection

e Saline (vehicle control)

Procedure:

o Gently restrain the rat and replace the dummy cannula with the microdialysis probe.

o Connect the probe's inlet to the microinfusion pump and the outlet to the fraction collector.
e Begin perfusing the probe with aCSF at a constant flow rate of 1-2 uL/min.

» Allow the system to stabilize for approximately 2 hours.

» Baseline Collection: Collect at least four consecutive dialysate samples (e.g., every 20
minutes) to establish a stable baseline of neurotransmitter levels.

e Drug Administration: Administer Encenicline (e.g., 0.1 mg/kg or 0.3 mg/kg, s.c.) or vehicle.

» Post-Administration Collection: Continue collecting dialysate samples at regular intervals
(e.g., every 20 minutes) for at least 3 hours post-injection.

» Store collected samples at -80°C until analysis.
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Protocol 3: Neurotransmitter Analysis by HPLC-ECD

This protocol details the analysis of dialysate samples to quantify neurotransmitter
concentrations.

Materials:

High-Performance Liquid Chromatography (HPLC) system with an Electrochemical Detector
(HPLC-ECD).

Analytical column suitable for catecholamine and acetylcholine separation.

Mobile phase appropriate for the specific neurotransmitter analysis.

Standard solutions of acetylcholine and dopamine of known concentrations.
Procedure:
» Thaw the microdialysate samples on ice.

e Prepare a standard curve by running the standard solutions of known neurotransmitter
concentrations.

« Inject a fixed volume (e.g., 10-20 pL) of each dialysate sample into the HPLC system.

« ldentify and quantify the neurotransmitter peaks in the chromatograms by comparing their
retention times and peak areas/heights to those of the standards.

o Data Normalization: Calculate the concentration of the neurotransmitter in each sample.
Express the results as a percentage of the average baseline concentration for each animal.

Data Presentation

The following tables summarize the quantitative effects of Encenicline on dopamine and
acetylcholine efflux in the medial prefrontal cortex (mPFC) and nucleus accumbens (NAc) of
rats, as determined by in vivo microdialysis. Data are expressed as the mean maximum
percentage increase from baseline levels.
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Table 1: Effect of Encenicline on Dopamine (DA) Efflux

Maximum DA Efflux (% of

Brain Region Encenicline Dose (s.c.) Baseline)

mPFC 0.1 mg/kg ~175%

mPFC 0.3 mg/kg No significant increase
NAc 0.1 mg/kg ~150%

NAC 0.3 mg/kg No significant increase

Note: The data indicates an inverted U-shaped dose-response, a characteristic often observed

with a7 nAChR agonists.

Table 2: Effect of Encenicline on Acetylcholine (ACh) Efflux

Maximum ACh Efflux (% of

Brain Region Encenicline Dose (s.c.) Baseline)

mPFC 0.1 mg/kg ~140%

mPFC 0.3 mg/kg ~160%

NAc 0.1 mg/kg No significant increase
NAC 0.3 mg/kg No significant increase

Note: The effect of Encenicline on ACh efflux in the mPFC was only partially blocked by the a7

NAChR antagonist methyllycaconitine, suggesting other mechanisms may also be involved.
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Caption: Signaling pathway of Encenicline-mediated neurotransmitter release.
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Caption: Experimental workflow for in vivo microdialysis with Encenicline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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